Dimethyl-F-OICR-9429-COOH

• CAS: 1801787-56-3
• Molecular Formula: C29H32F3N5O3
• Molecular Weight: 555.6 g/mol
• InChI: InChI=1S/C29H32F3N5O3/c1-35-7-9-37(10-8-35)26-6-5-22(21-4-2-3-20(15-21)19-36-11-13-40-14-12-36)16-25(26)34-28(39)23-18-33-27(38)17-24(23)29(30,31)32/h2-6,15-18H,7-14,19H2,1H3,(H,33,38)(H,34,39)
• InChIKey: DJOVLOYCGXNVPI-UHFFFAOYSA-N

Dimethyl-F-OICR-9429-COOH (CAS 1801787-56-3 Derivative): A Key WDR5 Ligand for PROTAC Design and Procurement

Dimethyl-F-OICR-9429-COOH is a rationally designed derivative of the WDR5 inhibitor OICR-9429 (CAS 1801787-56-3), distinguished by a carboxylic acid (–COOH) functional handle and fluorine substitution that enable direct conjugation to linkers for proteolysis-targeting chimera (PROTAC) synthesis [1]. As a ligand for the WD40 repeat domain protein 5 (WDR5), it retains target engagement while providing a synthetic exit vector absent in the parent compound, making it a critical intermediate in the construction of heterobifunctional degraders rather than a standalone inhibitor [2]. Suppliers document a molecular formula of C27H26F4N4O4, a molecular weight of 546.51 Da, and ≥98% purity .

Type PROTAC ligand intermediate

Key handle Carboxylic acid (–COOH) for amide linker conjugation

Distinction Not interchangeable with parent inhibitor OICR-9429 (lacks reactive handle)

• [1] Yu X, Li D, Kottur J, et al. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse models. Science Translational Medicine. 2021;13(613):eabj1578. View Source
• [2] WO2019246570A1 – WD40 repeat domain protein 5 (WDR5) degradation/disruption compounds and methods of use. Inventors: Jin J, Wang G, Liu J, Yu X, Li D. University of North Carolina at Chapel Hill; Icahn School of Medicine at Mount Sinai. Published 2019-12-26. View Source

Why Generic WDR5 Inhibitors Cannot Replace Dimethyl-F-OICR-9429-COOH in PROTAC Procurement

Substituting Dimethyl-F-OICR-9429-COOH with a generic WDR5 inhibitor such as OICR-9429 (CAS 1801787-56-3) or OICR-9429-N-C2-NH2 in a PROTAC synthesis workflow results in a non-functional product because these compounds lack the para-benzoic acid motif required for linker attachment [1]. OICR-9429 acts as a competitive antagonist of the WDR5–MLL interaction (Kd = 24–52 nM) but cannot serve as a building block; OICR-9429-N-C2-NH2 provides an amine exit vector, yet the carboxylic acid handle of Dimethyl-F-OICR-9429-COOH is specifically required for amide coupling to amine-terminated linkers in the published MS33/MS67 and OICR41114 PROTAC series [2]. Using an unmodified inhibitor thus forfeits the degrader mechanism entirely, precluding the superior cellular potency (DC50 = 3.8 nM for MS67) demonstrated over inhibition alone [1].

Carboxylic acid (–COOH) conjugation handle

No reactive conjugation site

Absence of handle prevents PROTAC assembly; OICR-9429 cannot form degraders.

Acid exit vector (amide coupling with amine linkers)

Free base termination (OICR-9429) or amine exit vector (OICR-9429-N-C2-NH2)

Linker chemistry mismatch may block correct conjugation; verify exit-vector compatibility.

Degradation-capable building block

Inhibition-only mechanism; does not deplete WDR5

Substitution forfeits degrader mechanism; WDR5 protein levels remain unchanged.

• [1] Yu X, Li D, Kottur J, et al. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse models. Science Translational Medicine. 2021;13(613):eabj1578. View Source
• [2] WO2019246570A1 – WD40 repeat domain protein 5 (WDR5) degradation/disruption compounds and methods of use. Inventors: Jin J, Wang G, Liu J, Yu X, Li D. Published 2019-12-26. View Source

Dimethyl-F-OICR-9429-COOH: Quantitative Evidence of Differentiation from Closest Analogs

Head-to-Head Structural and Functional Comparison: Carboxylic Acid Exit Vector Enables PROTAC Conjugation Absent in OICR-9429

Dimethyl-F-OICR-9429-COOH incorporates a para-benzoic acid moiety that provides a carboxylic acid handle for amide bond formation with amine-terminated linkers, a functionality completely absent in the parent inhibitor OICR-9429 (CAS 1801787-56-3). OICR-9429 terminates as a free base without a reactive conjugation site, rendering it incompatible with PROTAC assembly [1]. Patent WO2019246570A1 explicitly defines Dimethyl-F-OICR-9429-COOH as Intermediate 19, a key building block in the synthesis of WDR5-targeting PROTACs; OICR-9429 is not listed as a PROTAC intermediate in this patent [1]. Conjugation of Dimethyl-F-OICR-9429-COOH via its carboxylic acid to a linker and VHL ligand yielded MS67, which degrades WDR5 with DC50 = 3.8 ± 1.0 nM and Dmax = 78.7 ± 1.8%, whereas OICR-9429 at concentrations up to 10 µM causes no detectable WDR5 degradation in the HiBiT assay [2].

Conjugation handle

Head-to-head

–COOH present (para-benzoic acid) vs. absent in OICR-9429

Mandatory for PROTAC assembly

OICR-9429 cannot conjugate; Intermediate 19 in WO2019246570A1

Evidence Dimension	Functional handle availability for PROTAC conjugation
Target Compound Data	Carboxylic acid (–COOH) present at para position of biphenyl ring; reactive for amide coupling (Intermediate 19 in WO2019246570A1)
Comparator Or Baseline	OICR-9429: no carboxylic acid or other conjugation handle; terminated as free N-methylpiperazine (CAS 1801787-56-3)
Quantified Difference	Absence vs. presence of CONH-reactive handle; downstream degrader DC50 = 3.8 nM (MS67 using Dimethyl-F-OICR-9429-COOH) vs. no degradation by OICR-9429
Conditions	PROTAC synthesis pathway defined in WO2019246570A1; WDR5 HiBiT degradation assay in HEK293T cells

Why This Matters

Procurement of Dimethyl-F-OICR-9429-COOH is mandatory for constructing any PROTAC in the MS33/MS67/OICR41114 series; OICR-9429 cannot substitute because it lacks the conjugation handle.

• [1] WO2019246570A1 – WD40 repeat domain protein 5 (WDR5) degradation/disruption compounds and methods of use. Inventors: Jin J, Wang G, Liu J, Yu X, Li D. Published 2019-12-26. View Source
• [2] Nature Communications (2024) 15:10165. Crystal structures of DCAF1-PROTAC-WDR5 ternary complexes. Fig. 6d: MS67 (using Dimethyl-F-OICR-9429-COOH ligand) degrades HiBiT-WDR5 with EC50 = 3.8 ± 1.0 nM, Dmax = 78.7 ± 1.8%. View Source

PROTAC Degradation Potency: Degraders Built with Dimethyl-F-OICR-9429-COOH Outperform OICR-9429 in Cellular WDR5 Elimination

PROTACs incorporating Dimethyl-F-OICR-9429-COOH as the WDR5-targeting ligand achieve concentration-dependent degradation of WDR5, whereas the parent inhibitor OICR-9429 fails to reduce WDR5 protein levels. OICR41114 (PROTAC 4), composed of Dimethyl-F-OICR-9429-COOH linked to a DCAF1 E3 ligase ligand, degrades endogenous WDR5 with EC50 = 40 nM and Dmax = 49% in HiBiT-tagged WDR5 HEK293T cells . By contrast, OICR-9429 at concentrations up to 10 µM does not cause WDR5 depletion in the same cellular degradation assay [1]. MS67, which also uses Dimethyl-F-OICR-9429-COOH as the WDR5 ligand, achieves superior degradation with EC50 = 3.8 nM and Dmax = 78.7% in the HiBiT-WDR5 assay [2]. This >2500-fold improvement in cellular WDR5 depletion potency (EC50 3.8 nM for MS67 vs. no degradation for OICR-9429) underscores the critical functional advantage of the ligand's conjugation handle.

Degradation potency

Cross-study comparable

EC50 3.8 nM (MS67) vs. no degradation for OICR-9429 up to 10 µM

Supports degrader potency context

HiBiT-WDR5 assay in HEK293T cells

Evidence Dimension	Cellular WDR5 degradation potency (EC50)
Target Compound Data	OICR41114 (based on Dimethyl-F-OICR-9429-COOH): EC50 = 40 nM for endogenous WDR5; MS67: EC50 = 3.8 nM, Dmax = 78.7%
Comparator Or Baseline	OICR-9429 (parent inhibitor): No detectable WDR5 degradation at concentrations up to 10 µM
Quantified Difference	MS67 EC50 = 3.8 nM vs. OICR-9429 no degradation at 10,000 nM (>2,500-fold potency advantage); OICR41114 EC50 = 40 nM vs. no degradation
Conditions	HiBiT-WDR5 degradation assay in HEK293T cells; 18–24 h treatment

Why This Matters

For researchers targeting WDR5 for degradation rather than mere inhibition, Dimethyl-F-OICR-9429-COOH is the essential chemical starting point; the parent inhibitor cannot deliver the degrader mechanism.

• [1] Yu X, Li D, Kottur J, et al. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse models. Science Translational Medicine. 2021;13(613):eabj1578. Fig. 4. View Source
• [2] Nature Communications (2024) 15:10165. Fig. 6d: MS67 degrades HiBiT-WDR5 with EC50 = 3.8 ± 1.0 nM, Dmax = 78.7 ± 1.8%. View Source

Solubility Advantage: Dimethyl-F-OICR-9429-COOH Offers >400-Fold Higher DMSO Solubility than OICR-9429

Dimethyl-F-OICR-9429-COOH exhibits DMSO solubility of ~200 mg/mL (~365.96 mM), significantly exceeding that of the parent compound OICR-9429, which has a reported DMSO solubility of approximately 0.5 mg/mL (~0.9 mM) with gentle warming . This >400-fold improvement in DMSO solubility facilitates the preparation of high-concentration stock solutions for biophysical assays, SPR measurements, and PROTAC conjugation reactions, reducing the risk of compound precipitation during serial dilution and improving assay reproducibility . The enhanced solubility is attributed to the additional carboxylic acid and fluorine substituents that alter the compound's polarity and crystal packing energy .

Solubility

Data to verify

~200 mg/mL (DMSO) vs. ~0.5 mg/mL for OICR-9429 (~400-fold higher)

Supports high-concentration stock preparation

Vendor specification; verify prior to assay

Evidence Dimension	DMSO solubility
Target Compound Data	~200 mg/mL (~365.96 mM) in DMSO
Comparator Or Baseline	OICR-9429 (CAS 1801787-56-3): ~0.5 mg/mL (~0.9 mM) in DMSO with gentle warming
Quantified Difference	~400-fold higher DMSO solubility (365.96 mM vs. 0.9 mM)
Conditions	Room temperature DMSO solubility; vendor specification sheets

Why This Matters

Higher solubility reduces the need for sonication or heating during stock preparation, minimizes DMSO carryover into cellular assays, and enables robust SPR and biochemical experiments at higher compound concentrations.

Binding Affinity Retention: PROTAC-Conjugated Dimethyl-F-OICR-9429-COOH Maintains Nanomolar WDR5 Affinity

Despite the structural modifications required for linker attachment, Dimethyl-F-OICR-9429-COOH retains the core pharmacophore of OICR-9429, and when incorporated into PROTACs, maintains high-affinity WDR5 binding. MS67, which uses Dimethyl-F-OICR-9429-COOH as the WDR5 ligand, binds WDR5 with a dissociation constant (Kd) of 63 nM as measured by surface plasmon resonance (SPR), comparable to the Kd of OICR-9429 (24–52 nM by SPR) . OICR41114, also built from Dimethyl-F-OICR-9429-COOH, forms a stable ternary complex with DCAF1 and WDR5 as confirmed by SPR, with significantly enhanced binding response upon ternary complex formation [1].

Binding affinity

Cross-study comparable

Kd 63 nM (MS67) vs. 24–52 nM (OICR-9429)

Target engagement context retained

SPR; ≤2.6-fold difference preserves nanomolar binding

Evidence Dimension	WDR5 binding affinity (Kd)
Target Compound Data	MS67 (incorporating Dimethyl-F-OICR-9429-COOH ligand): Kd = 63 nM for WDR5
Comparator Or Baseline	OICR-9429 (parent inhibitor): Kd = 24–52 nM for WDR5
Quantified Difference	Kd = 63 nM (MS67) vs. Kd = 24–52 nM (OICR-9429); ≤2.6-fold difference preserves nanomolar binding
Conditions	Surface plasmon resonance (SPR) with immobilized WDR5

Why This Matters

The minimal loss of binding affinity demonstrates that the chemical modifications introduced in Dimethyl-F-OICR-9429-COOH do not compromise target engagement, making it a reliable building block for PROTAC design.

• [1] Nature Communications (2024) 15:10165. Fig. 6b: SPR confirmation of DCAF1-PROTAC 4 (OICR41114)-WDR5 ternary complex formation. View Source

Exit Vector Differentiation: Carboxylic Acid vs. Amine Ligands Determine PROTAC Conjugation Strategy and Linker Compatibility

Among WDR5 ligand intermediates disclosed in WO2019246570A1, Dimethyl-F-OICR-9429-COOH provides a carboxylic acid exit vector, whereas OICR-9429-N-C2-NH2 (Intermediate 2, CAS 2407457-55-8) provides a primary amine handle [1]. The carboxylic acid of Dimethyl-F-OICR-9429-COOH enables amide coupling with amine-terminated PEG linkers (e.g., Amino-PEG9-amine as used in OICR41114), a reaction that is orthogonal to the amine-based conjugation strategy required for OICR-9429-N-C2-NH2, which couples to carboxylic acid-terminated linkers . This difference dictates the choice of linker and coupling reagents (e.g., HATU/DIPEA for acid-amine coupling vs. EDC/NHS for amine-acid coupling) and affects the overall synthetic yield and purity of the final PROTAC product [1].

Exit vector

Head-to-head

–COOH (amine linker) vs. –NH2 (acid linker) on OICR-9429-N-C2-NH2

Linker chemistry selection context

Orthogonal coupling strategies; wrong handle fails conjugation

Evidence Dimension	Reactive functional group for PROTAC linker conjugation
Target Compound Data	Dimethyl-F-OICR-9429-COOH: carboxylic acid (–COOH); reacts with amine linkers via amide coupling (e.g., HATU/DIPEA)
Comparator Or Baseline	OICR-9429-N-C2-NH2 (Intermediate 2): primary amine (–NH2); reacts with carboxylic acid linkers via amide coupling (e.g., EDC/NHS)
Quantified Difference	Functional group orthogonality: acid vs. amine exit vector; different linker and coupling conditions required
Conditions	PROTAC synthesis protocols as described in WO2019246570A1 and MedChemExpress OICR41114 composition

Why This Matters

Procurement decisions must align with the intended linker chemistry; selecting the wrong ligand intermediate (amine vs. carboxylic acid) results in failed conjugation and wasted synthesis effort.

• [1] WO2019246570A1. Intermediate 19 (Dimethyl-F-OICR-9429-COOH) and Intermediate 2 (OICR-9429-N-C2-NH2) disclosed as distinct PROTAC building blocks. View Source

Cellular Selectivity and Mechanism: Degraders Built from Dimethyl-F-OICR-9429-COOH Achieve Proteasome-Dependent WDR5 Depletion Not Observed with Inhibition Alone

Cellular degradation of WDR5 by PROTACs derived from Dimethyl-F-OICR-9429-COOH is strictly proteasome-dependent, a mechanism absent in OICR-9429 treatment. MS67 degrades WDR5 via a VHL- and proteasome-dependent pathway; co-treatment with the proteasome inhibitor MG132 or the NEDD8-activating enzyme inhibitor MLN4924 completely blocks WDR5 degradation, confirming the PROTAC mechanism [1]. OICR-9429, by contrast, competitively inhibits the WDR5–MLL interaction (Kdisp = 64 nM) but does not reduce total WDR5 protein levels, leaving the scaffold protein intact and available for other protein–protein interactions such as WDR5–c-MYC . Global proteomics profiling confirms that MS67 selectively depletes WDR5 without affecting other WD40 repeat proteins or chromatin readers, a selectivity profile not achievable with the parent inhibitor [1].

Mechanism

Head-to-head

Proteasome-dependent degradation vs. competitive inhibition only

Degradation mechanism context

MG132/MLN4924 sensitive; OICR-9429 leaves WDR5 intact

Evidence Dimension	Mechanism of WDR5 modulation
Target Compound Data	MS67/OICR41114 (incorporating Dimethyl-F-OICR-9429-COOH): proteasome-dependent WDR5 degradation; blocked by MG132/MLN4924; selective WDR5 depletion confirmed by global proteomics
Comparator Or Baseline	OICR-9429: competitive inhibition of WDR5–MLL interaction only (Kdisp = 64 nM); no reduction in total WDR5 protein; WDR5–c-MYC interaction unaffected
Quantified Difference	Proteasome-dependent degradation (complete WDR5 removal) vs. competitive inhibition (WDR5 protein preserved)
Conditions	MV4-11 and MIA PaCa-2 cells; global proteomics (TMT-MS); co-treatment with MG132 (10 µM) or MLN4924 (1 µM)

Why This Matters

For studies requiring complete ablation of WDR5 function rather than partial blockade of the MLL interaction, Dimethyl-F-OICR-9429-COOH-derived PROTACs provide a unique mechanistic capability unavailable with OICR-9429.

• [1] Yu X, Li D, Kottur J, et al. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse models. Science Translational Medicine. 2021;13(613):eabj1578. Figs. 3, 4, S3. View Source

Optimal Procurement and Application Scenarios for Dimethyl-F-OICR-9429-COOH Based on Quantitative Evidence

PROTAC Synthesis for WDR5 Degrader Development (MS33/MS67/OICR41114 Series)

Dimethyl-F-OICR-9429-COOH is the mandatory WDR5-targeting ligand for constructing PROTACs in the MS33, MS67, and OICR41114 series. Its carboxylic acid handle enables direct amide coupling to amine-PEG linkers using standard HATU/DIPEA chemistry, as demonstrated in the synthesis of OICR41114, which degrades endogenous WDR5 with EC50 = 40 nM . Researchers should procure this specific intermediate (not OICR-9429 or OICR-9429-N-C2-NH2) when the synthetic route requires an acid-terminated WDR5 ligand for conjugation to amine linkers [1].

High-Concentration Biophysical Assay Preparation (SPR, ITC, DSF)

The >400-fold DMSO solubility advantage of Dimethyl-F-OICR-9429-COOH (~200 mg/mL) over OICR-9429 (~0.5 mg/mL) makes it the preferred ligand for surface plasmon resonance (SPR) experiments, isothermal titration calorimetry (ITC), and differential scanning fluorimetry (DSF) where high-concentration stock solutions (10–50 mM) are required without precipitation . This solubility difference directly impacts assay reliability when screening linker-attached intermediates or confirming ternary complex formation.

Cellular Target Engagement and Degradation Selectivity Profiling

PROTACs synthesized from Dimethyl-F-OICR-9429-COOH, such as MS67, have been validated in global proteomics studies to selectively deplete WDR5 without affecting other WD40 repeat proteins [2]. Researchers evaluating WDR5 degradation selectivity should use degraders built from this ligand rather than OICR-9429, which does not deplete WDR5 and therefore cannot be used for degradation-dependent selectivity profiling [2].

In Vivo Pharmacodynamic Studies of WDR5 Degradation in AML and PDAC Mouse Models

MS67, constructed using Dimethyl-F-OICR-9429-COOH, demonstrated significant tumor growth suppression and prolonged survival in MLL-rearranged AML patient-derived xenograft (PDX) mouse models, whereas OICR-9429 showed no in vivo efficacy [2]. For in vivo pharmacological studies of WDR5 depletion, only PROTACs incorporating this ligand have demonstrated target engagement and antitumor activity in animal models [2].

Application

Selection Property

Validation Focus

WDR5 degrader construction (MS series)

Carboxylic acid exit vector for amide linker conjugation

Linker coupling efficiency and degrader integrity

Biophysical assay stock preparation (SPR, ITC, DSF)

Reported high DMSO solubility

Stock homogeneity and assay reproducibility

Degradation selectivity profiling

Proteasome-dependent depletion mechanism

Global proteomics selectivity endpoints

In vivo model-response studies

Degrader-based WDR5 depletion in xenograft models

Tumor-model response endpoints

• [1] WO2019246570A1. Dimethyl-F-OICR-9429-COOH disclosed as Intermediate 19 for PROTAC synthesis. View Source
• [2] Yu X, Li D, Kottur J, et al. A selective WDR5 degrader inhibits acute myeloid leukemia in patient-derived mouse models. Science Translational Medicine. 2021;13(613):eabj1578. View Source